Cas no 51804-68-3 (Oxoepistephamiersine)

• Product Name: Oxoepistephamiersine
• CAS No: 51804-68-3
• MF: C₂₁H₂₅NO₇
• MW: 403.425706624985
• CID: 837303
• PubChem ID: 179590
• Update Time: 2025-09-23

Oxoepistephamiersine Chemical and Physical Properties

Names and Identifiers

• Oxoepistephamiersine
• 3,4,7,8-tetramethoxy-12-methyl-7,8,9,10-tetrahydro-8a,4b-(epiminoethano)-8,10-epoxyphenanthrene-6,13(5H)-dione
• [ "" ]
• Stephamiersine
• Hasubanan-6,16-dione, 8,10-epoxy-3,4,7,8-tetramethoxy-17-methyl-, (7beta,8beta,10beta)-
• AKOS032948720
• DTXSID80966130
• 3,4,7,8-Tetramethoxy-17-methyl-8,10-epoxyhasubanan-6,16-dione
• 51804-68-3
• (8R,10S,12S)-3,4,11,12-tetramethoxy-17-methyl-18-oxa-17-azapentacyclo[8.4.3.18,11.01,10.02,7]octadeca-2(7),3,5-triene-13,16-dione

• Inchi： 1S/C21H25NO7/c1-22-15(24)10-19-8-12(23)18(27-4)21(28-5)20(19,22)9-14(29-21)11-6-7-13(25-2)17(26-3)16(11)19/h6-7,14,18H,8-10H2,1-5H3/t14-,18?,19?,20+,21?/m1/s1
• InChI Key： UMLCCHVXIGOAFZ-FWXNZYCQSA-N
• SMILES： O1[C@H]2C3C=CC(=C(C=3C34CC(C(C1([C@@]3(C2)N(C)C(C4)=O)OC)OC)=O)OC)OC

Computed Properties

• Exact Mass: 403.163
• Monoisotopic Mass: 403.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.5A^2
• XLogP3: -0.1

Experimental Properties

• Color/Form: Powder
• Density: 1.38
• Boiling Point: 603.9°C at 760 mmHg
• Flash Point: 319°C
• Refractive Index: 1.606

Oxoepistephamiersine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids

Additional information on Oxoepistephamiersine

Recent Advances in the Study of Oxoepistephamiersine (CAS: 51804-68-3): A Comprehensive Research Brief

Oxoepistephamiersine (CAS: 51804-68-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This alkaloid derivative, structurally related to the Stephania genus, has shown promising pharmacological properties, particularly in the context of anticancer and neuroprotective activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential. This research brief aims to provide a comprehensive overview of the latest findings related to Oxoepistephamiersine, highlighting its chemical properties, biological activities, and potential applications in drug development.

One of the key advancements in the study of Oxoepistephamiersine is the development of more efficient synthetic routes. Researchers have reported a novel multi-step synthesis protocol that significantly improves the yield and purity of the compound. This method involves the use of advanced catalytic systems and chiral auxiliaries, enabling the production of enantiomerically pure Oxoepistephamiersine. Such synthetic improvements are critical for facilitating further pharmacological evaluations and scaling up production for preclinical studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that Oxoepistephamiersine exhibits potent inhibitory effects on specific cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that the compound induces apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. Additionally, Oxoepistephamiersine has shown neuroprotective effects in models of neurodegenerative diseases, possibly due to its ability to reduce oxidative stress and inhibit protein aggregation.

Another area of active research is the structural modification of Oxoepistephamiersine to enhance its pharmacokinetic properties. Researchers have synthesized several analogs with improved solubility and bioavailability, which are currently undergoing preclinical testing. These efforts are aimed at overcoming the limitations associated with the parent compound, such as poor absorption and rapid metabolism, thereby increasing its therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of Oxoepistephamiersine. Issues such as toxicity, specificity, and delivery methods need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound from the bench to the bedside. Future studies should also explore its potential in combination therapies and its effects on other disease models.

In conclusion, Oxoepistephamiersine (CAS: 51804-68-3) represents a promising candidate for drug development, with significant potential in oncology and neurology. The recent progress in its synthesis, mechanistic understanding, and structural optimization underscores its value as a subject of ongoing research. Continued investigation and interdisciplinary collaboration will be crucial to fully realize its therapeutic benefits and address the remaining challenges.